Cas no 93885-69-9 (5-(3,4,5-Trimethoxybenzyl)pyrimidine-2,4-diol)

• Product name: 5-(3,4,5-Trimethoxybenzyl)pyrimidine-2,4-diol
• CAS No: 93885-69-9
• MF: C₁₄H₁₆N₂O₅
• MW: 292.29
• CID: 1072517
• PubChem ID: 13734024

5-(3,4,5-Trimethoxybenzyl)pyrimidine-2,4-diol Chemical and Physical Properties

Names and Identifiers

• 5-(3,4,5-Trimethoxybenzyl)pyrimidine-2,4-diol
• 5-(3,4,5-trimethoxybenzyl)pyrimidine-2,4(1H,3H)-dione
• 5-[(3,4,5-Trimethoxyphenyl)methyl]-2,4(1H,3H)-pyrimidinedione
• M3GJ6V2MMZ
• 5-(3,4,5-Trimethoxybenzyl)pyrimidin-2,4-diol
• 5-[(3,4,5-trimethoxyphenyl)methyl]-1H-pyrimidine-2,4-dione
• starbld0007173
• 93885-69-9
• 2,4(1H,3H)-Pyrimidinedione, 5-[(3,4,5-trimethoxyphenyl)methyl]-

• Inchi： InChI=1S/C14H16N2O5/c1-19-10-5-8(6-11(20-2)12(10)21-3)4-9-7-15-14(18)16-13(9)17/h5-7H,4H2,1-3H3,(H2,15,16,17,18)
• InChI Key： UIGVTTACTLNWLU-UHFFFAOYSA-N
• SMILES： COC1=CC(=CC(=C1OC)OC)CC2=CNC(=O)NC2=O

Computed Properties

• Exact Mass: 292.10592162g/mol
• Monoisotopic Mass: 292.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.9Ų
• XLogP3: 0.9

Experimental Properties

• Density: 1.253

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles